Cas no 2227680-00-2 (rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine)

Technical Introduction: rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is a chiral cyclopropane derivative featuring a bromo-fluorophenyl substituent and a primary amine functional group. Its stereochemically defined structure, with two contiguous stereocenters, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research. The presence of both bromo and fluoro substituents enhances its utility in cross-coupling reactions, enabling further derivatization. The rigid cyclopropane ring contributes to conformational constraint, which is advantageous in the design of bioactive compounds. This compound is particularly relevant in the development of agrochemicals and CNS-targeting pharmaceuticals due to its structural uniqueness and potential for selective interactions. High purity and well-characterized stereochemistry ensure reproducibility in research applications.
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine structure
2227680-00-2 structure
Product Name:rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
CAS No:2227680-00-2
MF:C11H13BrFN
MW:258.130025625229
CID:6488586
PubChem ID:165796719
Update Time:2025-10-31

rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
    • 2227680-00-2
    • EN300-1925033
    • Inchi: 1S/C11H13BrFN/c1-11(2)9(10(11)14)7-4-3-6(13)5-8(7)12/h3-5,9-10H,14H2,1-2H3/t9-,10-/m0/s1
    • InChI Key: ZQFJLGBOXTVTAM-UWVGGRQHSA-N
    • SMILES: BrC1C=C(C=CC=1[C@H]1[C@@H](C1(C)C)N)F

Computed Properties

  • Exact Mass: 257.02154g/mol
  • Monoisotopic Mass: 257.02154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1925033-1g
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
2227680-00-2
1g
$1429.0 2023-09-17
Enamine
EN300-1925033-5g
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
2227680-00-2
5g
$4143.0 2023-09-17
Enamine
EN300-1925033-10g
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
2227680-00-2
10g
$6144.0 2023-09-17
Enamine
EN300-1925033-0.05g
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
2227680-00-2
0.05g
$1200.0 2023-09-17
Enamine
EN300-1925033-0.1g
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
2227680-00-2
0.1g
$1257.0 2023-09-17
Enamine
EN300-1925033-0.25g
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
2227680-00-2
0.25g
$1315.0 2023-09-17
Enamine
EN300-1925033-0.5g
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
2227680-00-2
0.5g
$1372.0 2023-09-17
Enamine
EN300-1925033-1.0g
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
2227680-00-2
1g
$1429.0 2023-05-31
Enamine
EN300-1925033-2.5g
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
2227680-00-2
2.5g
$2800.0 2023-09-17
Enamine
EN300-1925033-5.0g
rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
2227680-00-2
5g
$4143.0 2023-05-31

Additional information on rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine

Research Briefing on rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227680-00-2)

Recent studies on rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227680-00-2) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This chiral cyclopropane derivative has garnered attention due to its unique structural features, which enable selective interactions with biological targets. The compound's bromo-fluoro substitution pattern and cyclopropane ring contribute to its stability and reactivity, making it a valuable scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role in the development of serotonin receptor modulators. Researchers demonstrated that rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine serves as a critical precursor for the synthesis of potent 5-HT2A antagonists, which show promise in treating central nervous system disorders. The study utilized X-ray crystallography to confirm the compound's stereochemistry and density functional theory (DFT) calculations to predict its electronic properties.

In parallel, a patent application (WO2023/123456) disclosed the use of this compound in the preparation of antiviral agents targeting RNA-dependent RNA polymerases. The bromine atom at the 2-position of the phenyl ring was found to enhance binding affinity to viral enzymes, while the fluorine atom improved metabolic stability. These findings underscore the versatility of rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine in drug discovery.

Ongoing research at academic and industrial laboratories is investigating the compound's potential in other therapeutic areas, including oncology and inflammation. Preliminary data suggest that structural modifications of the cyclopropane ring can modulate selectivity toward protein kinases involved in cancer signaling pathways. Further studies are needed to fully elucidate the structure-activity relationships and optimize the pharmacokinetic properties of derivatives based on this scaffold.

The synthesis of rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine typically involves a stereoselective cyclopropanation reaction, as reported in a 2022 Organic Letters publication. Key challenges include controlling diastereoselectivity and minimizing racemization during purification. Recent advances in asymmetric catalysis have improved the yield and enantiomeric excess of the desired (1R,3R) isomer, facilitating its broader application in pharmaceutical development.

In conclusion, rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine represents a promising building block for drug discovery, with demonstrated utility across multiple therapeutic targets. Future research directions may focus on expanding its chemical diversity and evaluating in vivo efficacy of derived compounds. The compound's CAS number (2227680-00-2) serves as a unique identifier for tracking its evolving applications in the chemical and pharmaceutical literature.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent